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molecular formula C16H17NO2 B1272068 3-(1,4-Dioxaspiro[4.5]dec-7-en-8-yl)-1H-indole CAS No. 143165-32-6

3-(1,4-Dioxaspiro[4.5]dec-7-en-8-yl)-1H-indole

Cat. No. B1272068
CAS RN: 143165-32-6
M. Wt: 255.31 g/mol
InChI Key: BOSKLOMTRITQHA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06313126B1

Procedure details

Indole (4.69, 40 mmol), 1,4-cyclohexanedione monoethylene ketal (6.3 g, 40 mmol) and potassium hydroxide (13.2 g, 200 mmol) were heated to reflux in 70 ml methanol for 6 hours. The reaction was cooled and the product was isolated by filtration and washed with water to give 9.1 g (89%) of product.
Name
Indole
Quantity
40 mmol
Type
reactant
Reaction Step One
Name
1,4-cyclohexanedione monoethylene ketal
Quantity
6.3 g
Type
reactant
Reaction Step One
Name
potassium hydroxide
Quantity
13.2 g
Type
reactant
Reaction Step One
Name
methanol
Quantity
70 mL
Type
solvent
Reaction Step Two
Name
product
Yield
89%

Identifiers

REACTION_CXSMILES
[NH:1]1[C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[CH:3]=[CH:2]1.[CH2:10]1[O:20][C:13]2([CH2:18][CH2:17][C:16](=O)[CH2:15][CH2:14]2)[O:12][CH2:11]1.[OH-].[K+]>CO>[O:12]1[C:13]2([CH2:18][CH2:17][C:16]([C:3]3[C:4]4[C:9](=[CH:8][CH:7]=[CH:6][CH:5]=4)[NH:1][CH:2]=3)=[CH:15][CH2:14]2)[O:20][CH2:10][CH2:11]1 |f:2.3|

Inputs

Step One
Name
Indole
Quantity
40 mmol
Type
reactant
Smiles
N1C=CC2=CC=CC=C12
Name
1,4-cyclohexanedione monoethylene ketal
Quantity
6.3 g
Type
reactant
Smiles
C1COC2(CCC(CC2)=O)O1
Name
potassium hydroxide
Quantity
13.2 g
Type
reactant
Smiles
[OH-].[K+]
Step Two
Name
methanol
Quantity
70 mL
Type
solvent
Smiles
CO

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The reaction was cooled
CUSTOM
Type
CUSTOM
Details
the product was isolated by filtration
WASH
Type
WASH
Details
washed with water

Outcomes

Product
Name
product
Type
product
Smiles
O1CCOC12CC=C(CC2)C2=CNC1=CC=CC=C21
Measurements
Type Value Analysis
AMOUNT: MASS 9.1 g
YIELD: PERCENTYIELD 89%
YIELD: CALCULATEDPERCENTYIELD 89.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.